Cas no 1803598-99-3 (4-Pyridinemethanamine, 2,6-difluoro-α-methyl-, hydrochloride (1:1))

• Product Name: 4-Pyridinemethanamine, 2,6-difluoro-α-methyl-, hydrochloride (1:1)
• CAS No: 1803598-99-3
• MF: C₇H₉ClF₂N₂
• MW: 194.609567403793
• MDL: MFCD28954366
• CID: 5220739
• PubChem ID: 122199414
• Update Time: 2025-11-05

4-Pyridinemethanamine, 2,6-difluoro-α-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinemethanamine, 2,6-difluoro-α-methyl-, hydrochloride (1:1)

• MDL： MFCD28954366
• Inchi： 1S/C7H8F2N2.ClH/c1-4(10)5-2-6(8)11-7(9)3-5;/h2-4H,10H2,1H3;1H
• InChI Key： RXVPSNJXHWANKX-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=NC(F)=C1)(N)C.Cl

Additional information on 4-Pyridinemethanamine, 2,6-difluoro-α-methyl-, hydrochloride (1:1)

Comprehensive Overview of 4-Pyridinemethanamine, 2,6-difluoro-α-methyl-, hydrochloride (1:1) (CAS No. 1803598-99-3)

4-Pyridinemethanamine, 2,6-difluoro-α-methyl-, hydrochloride (1:1) is a specialized chemical compound with significant potential in pharmaceutical and agrochemical research. This compound, identified by its CAS number 1803598-99-3, belongs to the pyridine derivatives family, which is widely studied for its versatile applications. The presence of fluorine atoms and a methyl group in its structure enhances its reactivity and selectivity, making it a valuable intermediate in synthetic chemistry.

The molecular formula of 4-Pyridinemethanamine, 2,6-difluoro-α-methyl-, hydrochloride (1:1) is C7H9ClF2N2, with a molecular weight of approximately 194.61 g/mol. Its unique structural features, including the 2,6-difluoro substitution and the α-methyl group, contribute to its distinct chemical properties. Researchers are particularly interested in this compound due to its potential as a building block for drug discovery and development.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their applications in medicinal chemistry. Fluorine incorporation often improves the bioavailability and metabolic stability of pharmaceutical compounds. 4-Pyridinemethanamine, 2,6-difluoro-α-methyl-, hydrochloride (1:1) is no exception, as it is being explored for its role in designing novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases.

Another area of interest for CAS 1803598-99-3 is its potential use in agrochemicals. Fluorinated compounds are known for their pesticidal and herbicidal properties, and this compound's structural attributes make it a candidate for developing next-generation crop protection agents. Researchers are investigating its efficacy against resistant pest strains, aligning with the global push for sustainable agriculture.

The synthesis of 4-Pyridinemethanamine, 2,6-difluoro-α-methyl-, hydrochloride (1:1) typically involves multi-step organic reactions, including halogenation and amination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to optimize yield and purity, addressing the growing need for efficient and scalable production methods.

From a regulatory perspective, 4-Pyridinemethanamine, 2,6-difluoro-α-methyl-, hydrochloride (1:1) is handled under standard laboratory safety protocols. While it is not classified as a hazardous material, proper personal protective equipment (PPE) and ventilation are recommended during handling. Its storage conditions typically involve a cool, dry environment to maintain stability.

The market for fluorinated heterocycles like CAS 1803598-99-3 is expanding, with pharmaceutical and agrochemical companies driving demand. Industry reports highlight a compound annual growth rate (CAGR) of over 6% for fluorinated compounds, underscoring their importance in modern chemistry. This trend is expected to continue as researchers uncover new applications for these versatile molecules.

In conclusion, 4-Pyridinemethanamine, 2,6-difluoro-α-methyl-, hydrochloride (1:1) represents a promising compound in the realm of fluorinated pyridine derivatives. Its unique structural features, coupled with its potential applications in drug discovery and agrochemical development, make it a subject of ongoing research. As scientific advancements continue, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.